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Introduction

Ferric chloride (FeCl₃) solution is a common laboratory reagent, but its aqueous solutions are

typically acidic due to the hydrolysis of the Fe³⁺ ion. For certain applications, most notably the

qualitative analysis of phenols, a neutral solution is required. The ferric chloride test is a widely

used colorimetric method to determine the presence of phenols in a sample.[1] In this test, the

hydroxyl group of the phenol forms a colored complex with the iron(III) ion, resulting in a distinct

color change (typically red, blue, green, or purple).[1][2] The use of a neutral ferric chloride

solution is critical because a low pH can suppress the formation of the phenoxide ion

necessary for complexation.[3] These application notes provide two reliable protocols for the

preparation of a neutral ferric chloride solution suitable for qualitative organic analysis.

Principle of Neutralization

An aqueous solution of ferric chloride is acidic because the ferric ions (Fe³⁺) react with water to

form iron(III) hydroxide (Fe(OH)₃) and hydrogen ions (H⁺). To create a neutral solution, a base

is added dropwise to neutralize the excess acid. The endpoint of the neutralization is typically
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indicated by the formation of a slight, permanent brown precipitate of iron(III) hydroxide or a

related species.[4][5]

Experimental Protocols
Two primary methods are presented for the preparation of a neutral 2% (w/v) ferric chloride

solution. The solution should always be freshly prepared for optimal performance.[2][6]

Method A: Neutralization with Ammonium Hydroxide

This method is widely cited and relies on the addition of a weak base to form a precipitate,

which is then redissolved by adding a small amount of the original ferric chloride solution.[5][7]

[8]

Prepare Stock Solution: Weigh 2.0 g of anhydrous ferric chloride (FeCl₃) and dissolve it in

100 mL of deionized water.

Note: Anhydrous ferric chloride is highly hygroscopic; weigh it quickly and immediately

dissolve it.[2]

Neutralization: While stirring, add dilute ammonium hydroxide (approx. 2 M) dropwise to the

ferric chloride solution.

Observe Precipitate: Continue adding the ammonium hydroxide until a faint but permanent

brown precipitate of iron(III) hydroxide is formed.[5]

Clarify Solution: Add a few drops of the original 2% ferric chloride stock solution, one drop at

a time, until the precipitate just dissolves. The resulting clear solution is neutral and ready for

use.[7]

Method B: Neutralization with Sodium Hydroxide

This method uses a strong base to neutralize the solution, followed by filtration to remove the

resulting precipitate.[1][4]

Prepare Stock Solution: Weigh 2.0 g of anhydrous ferric chloride (FeCl₃) and dissolve it in

100 mL of deionized water.
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Neutralization: While stirring, add a 2 M sodium hydroxide (NaOH) solution dropwise.

Observe Precipitate: Continue adding NaOH until a slight, permanent brown precipitate

forms.[4]

Filtration: Filter the solution using standard laboratory filter paper to remove the precipitate.

The clear filtrate is the neutral ferric chloride solution.[4]

Data Presentation: Reagent Summary
The following table summarizes the quantitative data for the preparation of 100 mL of a 2%

neutral ferric chloride solution.

Parameter Specification Notes

Primary Reagent
Anhydrous Ferric Chloride

(FeCl₃)

Formula Weight: 162.2 g/mol .

Highly hygroscopic.[2]

Mass for 100 mL 2.0 g For a 2% (w/v) solution.

Solvent Deionized or Distilled Water 100 mL

Neutralizing Agent

Dilute Ammonium Hydroxide

(~2 M) or Sodium Hydroxide (2

M)

Added dropwise until endpoint

is reached.

Endpoint Indicator
Formation of a faint,

permanent brown precipitate.

Indicates neutralization of

excess acid.[5]

Recommended Use Prepare freshly before use.
The solution's neutrality may

change over time.[2]

Visualized Workflow
The following diagrams illustrate the logical workflow for the two described protocols.
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Protocol A: Ammonium Hydroxide Method

Dissolve 2g FeCl₃
in 100mL Water

Add dilute NH₄OH
dropwise

Observe for faint,
permanent precipitate

Add stock FeCl₃ solution
dropwise until precipitate

just dissolves

Precipitate Formed

Neutral FeCl₃ Solution
(Ready for Use)

Click to download full resolution via product page

Caption: Workflow for preparing neutral ferric chloride using ammonium hydroxide.
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Protocol B: Sodium Hydroxide Method

Dissolve 2g FeCl₃
in 100mL Water

Add 2M NaOH
dropwise

Observe for faint,
permanent precipitate

Filter the solution
to remove precipitate

Precipitate Formed

Neutral FeCl₃ Solution
(Ready for Use)

Click to download full resolution via product page

Caption: Workflow for preparing neutral ferric chloride using sodium hydroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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